Cas no 591-18-4 (1-Bromo-3-iodobenzene)

1-Bromo-3-iodobenzene Properties

Names and Identifiers

• 1-Bromo-3-iodobenzene
• 1-bromo-3-iodo-benzen
• Benzene, 1-bromo-3-iodo-
• 3-Bromoiodobenzene m-Bromoiodobenzene
• 3-bromoiodbenzene
• 3-BROMO-1-IODOBENZENE
• 1-Bromo-3-iodobenzene (stabilized with Copper chip)
• 3-Bromophenyl iodide
• m-Iodobromobenzene
• m-bromoiodobenzene
• 1-iodo-3-bromobenzene
• 3-iodobromobenzene
• Benzene,1-bromo-3-iodo
• 3-Bromoiodobenzene (stabilized with Copper chip)
• 3-Bromoiodobenzene
• +Expand

• MDL： MFCD00001043
• InChIKey： CTPUUDQIXKUAMO-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4BrI/c7-5-2-1-3-6(8)4-5/h1-4H
• SMILES： BrC1C=CC=C(I)C=1
• BRN： 1854384

Computed Properties

• Exact Mass: 281.85411g/mol
• Surface Charge: 0
• XLogP3: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 281.85411g/mol
• Monoisotopic Mass: 281.85411g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 8
• Complexity: 74.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.05370
• PSA: 0.00000
• Refractive Index: n20/D 1.66(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 120°C/18mmHg
• Melting Point: −9.3-−9 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Light Sensitive
• Density: 2.219 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides